Cas no 134111-30-1 (Cytidine,2'-deoxy-4'-thio- (9CI))

Cytidine,2'-deoxy-4'-thio- (9CI) structure
134111-30-1 structure
Product Name:Cytidine,2'-deoxy-4'-thio- (9CI)
CAS No:134111-30-1
MF:C9H13N3O3S
MW:243.282820463181
CID:193251
PubChem ID:10037425
Update Time:2025-04-19

Cytidine,2'-deoxy-4'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine,2'-deoxy-4'-thio- (9CI)
    • 2'-deoxy-4'-thiocytidine
    • 4-amino-1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
    • 2-Dtcd
    • 4'-Thio-2'-deoxycytidine
    • Cytidine, 2'-deoxy-4'-thio-
    • 1-(2-deoxy-4-thio-beta-D-ribofuranosyl)cytosine
    • Tdcyd
    • L76O0M313F
    • MOMUJZRKXYLWMH-SHYZEUOFSA-N
    • 134111-30-1
    • Q27282802
    • 4-AMINO-1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)THIOLAN-2-YL]PYRIMIDIN-2-ONE
    • 4'-thio-2'-deoxycytidine, (-)-
    • UNII-L76O0M313F
    • SCHEMBL2401955
    • NSC-764276
    • CHEMBL1169490
    • Inchi: 1S/C9H13N3O3S/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m0/s1
    • InChI Key: MOMUJZRKXYLWMH-SHYZEUOFSA-N
    • SMILES: S1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 243.067762
  • Monoisotopic Mass: 243.067762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.74
  • Boiling Point: 507°Cat760mmHg
  • Flash Point: 260.4°C
  • Refractive Index: 1.777

Cytidine,2'-deoxy-4'-thio- (9CI) Related Literature

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